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Compound of Interest

Compound Name: Benzamide, 4-bromo-3-ethyl-

Cat. No.: B15092796

Disclaimer: A specific Safety Data Sheet (SDS) for "Benzamide, 4-bromo-3-ethyl-" was not
located. The following disposal procedures are based on information available for structurally
similar compounds, namely "4-Bromo-3-methylbenzamide" and "Benzamide." It is imperative
for researchers, scientists, and drug development professionals to obtain the specific SDS from
the chemical supplier and consult with their institution's Environmental Health and Safety (EHS)
office for definitive guidance. The information provided here should be used as a preliminary
guide and not as a substitute for a formal safety assessment and adherence to local, state, and
federal regulations.

Immediate Safety and Handling for Disposal

Before initiating any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is worn. This includes, but is not limited to, chemical-resistant gloves, safety
goggles, and a lab coat. All handling of Benzamide, 4-bromo-3-ethyl- for disposal should be
conducted in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation
of any dust or fumes.

Step-by-Step Disposal Guidance

o Waste Identification and Classification:

o Based on the available data for similar compounds, Benzamide, 4-bromo-3-ethyl- should
be treated as a chemical waste.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15092796?utm_src=pdf-interest
https://www.benchchem.com/product/b15092796?utm_src=pdf-body
https://www.benchchem.com/product/b15092796?utm_src=pdf-body
https://www.benchchem.com/product/b15092796?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15092796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Itis crucial to determine if the waste is considered hazardous under RCRA (Resource
Conservation and Recovery Act) regulations. This assessment should be performed by a
qualified individual or your institution's EHS department.

e Segregation of Waste:

o Do not mix Benzamide, 4-bromo-3-ethyl- waste with other chemical waste streams
unless explicitly permitted by your EHS office.

o Keep it separate from incompatible materials. Strong oxidizing agents are noted as
incompatible with a similar compound.[1]

o Containerization:

o Use a dedicated, properly labeled, and sealed container for the collection of Benzamide,
4-bromo-3-ethyl- waste.

o The container should be made of a material compatible with the chemical.

o The label should clearly state "Hazardous Waste" and include the full chemical name:
"Benzamide, 4-bromo-3-ethyl-".

» Waste Collection and Storage:

o For spills, sweep up the solid material and place it into a suitable container for disposal,
avoiding dust formation.[1]

o Store the waste container in a designated, secure, and well-ventilated waste accumulation
area.

o Follow your institution's guidelines for the temporary storage of chemical waste.

e Final Disposal:

o Disposal of the chemical waste must be handled by a licensed hazardous waste disposal
company.
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o Contact your institution's EHS office to arrange for the pickup and disposal of the waste
container.

o Do not dispose of Benzamide, 4-bromo-3-ethyl- down the drain or in the regular trash.

Summary of Related Compound Data

The following table summarizes key information from the Safety Data Sheets of structurally
similar compounds. This data is for reference only and may not accurately reflect the properties
of Benzamide, 4-bromo-3-ethyl-.

4-Bromo-3- .
Property . Benzamide
methylbenzamide

Physical State Solid Crystalline Solid
Not classified as hazardous Harmful if swallowed.
Hazards under 2012 OSHA Hazard Suspected of causing genetic
Communication Standard. defects.

Wear appropriate protective )
) ] ) Wear protective gloves/
Personal Protective Equipment  eyeglasses or chemical safety ] )
] protective clothing/ eye
(PPE) goggles, gloves, and clothing ] )
_ protection/ face protection.
to prevent skin exposure.

Sweep up and shovel into Dispose of contents/ container
Disposal Considerations suitable containers for to an approved waste disposal

disposal. Avoid dust formation.  plant.

This table is for illustrative purposes and is based on available data for similar compounds. The
specific properties and hazards of Benzamide, 4-bromo-3-ethyl- may differ.

Disposal Workflow

The following diagram illustrates a general workflow for the proper disposal of laboratory
chemical waste.
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End: Waste Disposed
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Caption: A generalized workflow for the safe disposal of laboratory chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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